Cas no 1736-71-6 ([2-(trifluoromethyl)phenyl]thiourea)

• Product Name: [2-(trifluoromethyl)phenyl]thiourea
• CAS No: 1736-71-6
• MF: C₈H₇F₃N₂S
• MW: 220.214790582657
• MDL: MFCD00041161
• CID: 41908
• PubChem ID: 737227
• Update Time: 2025-10-28

[2-(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Trifluoromethyl)phenyl]-2-thiourea
• [6-(Trifluoromethyl)-3-pyridinyl]methanol
• 2-(Trifluoromethyl)phenylthiourea
• N-[2-(trifluoromethyl)phenyl]Thiourea
• 1-(2-(Trifluoromethyl)phenyl)thiourea
• 2-trifluoromethylphenyl thiourea
• 5-Hydroxy-2-(trifluoromethyl)pyridine
• 6-TRIFLUOROMETHYL-3-PYRIDINEMETHANOL
• 6-TRIFLUOROMETHYL-3-PYRIDYLMETHANOL
• RARECHEM AL BD 1231
• o-(trifluoromethyl)phenylthiourea
• [2-(trifluoromethyl)phenyl]-thioure
• 1-[2-(Trifluoromethyl)phenyl]thiourea
• 3-Hydroxy-6-(trifluoromethyl) pyridine
• 2-(Trifluoromethyl)phenylthiourea97%
• [2-(trifluoromethyl)phenyl]thiourea
• FT-0607097
• Thiourea, (2-(trifluoromethyl)phenyl)-
• DTXSID7061934
• N-[2-(Trifluoromethyl)phenyl]thiourea, AldrichCPR
• AMY2685
• A3838
• CCG-253252
• SCHEMBL10785644
• HMS554E09
• AKOS001060189
• EINECS 217-084-1
• Thiourea, N-[2-(trifluoromethyl)phenyl]-
• Thiourea, [2-(trifluoromethyl)phenyl]-
• 1736-71-6
• SCHEMBL1605118
• SR-01000042676-1
• EN300-05675
• MFCD00041161
• CS-0043276
• PS-7858
• Thiourea, N-(2-(trifluoromethyl)phenyl)-
• SR-01000042676
• o-trifluoromethylphenylthiourea
• Maybridge1_004497
• Z56910369
• N-(2-(Trifluoromethyl)phenyl)thiourea
• FT103105
• 217-084-1

• MDL： MFCD00041161
• Inchi： 1S/C8H7F3N2S/c9-8(10,11)5-3-1-2-4-6(5)13-7(12)14/h1-4H,(H3,12,13,14)
• InChI Key： FVXFFFHGYOYYQX-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=CC=1C(F)(F)F
• BRN： 2695476

Computed Properties

• Exact Mass: 220.02800
• Monoisotopic Mass: 220.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.457
• Melting Point: 163-165°C
• Boiling Point: 100-102°C/1mm
• Flash Point: 117.3 °C
• Refractive Index: 1.462
• PSA: 70.14000
• LogP: 3.13420
• Solubility: Insoluble in water.

[2-(trifluoromethyl)phenyl]thiourea Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-37/38-41-43
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R25
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas